Cas no 2379322-35-5 (1-Bromo-3-(methoxymethoxy)-5-methylbenzene)

• Product Name: 1-Bromo-3-(methoxymethoxy)-5-methylbenzene
• CAS No: 2379322-35-5
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD32631783
• CID: 5075100
• Update Time: 2026-03-01

1-Bromo-3-(methoxymethoxy)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(methoxymethoxy)-5-methylbenzene

• MDL： MFCD32631783
• Inchi： 1S/C9H11BrO2/c1-7-3-8(10)5-9(4-7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key： DWFLOOUFGGECDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C)C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-3-(methoxymethoxy)-5-methylbenzene

1-Bromo-3-(methoxymethoxy)-5-methylbenzene: A Comprehensive Overview

The compound 1-Bromo-3-(methoxymethoxy)-5-methylbenzene, also known by its CAS number 2379322-35-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methoxymethoxy group, and a methyl group attached to a benzene ring. The presence of these substituents imparts specific chemical properties that make this compound valuable for various applications.

Recent studies have highlighted the importance of 1-Bromo-3-(methoxymethoxy)-5-methylbenzene in the synthesis of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the construction of complex aromatic systems, leveraging its reactivity under specific reaction conditions. For instance, the bromine atom serves as an excellent leaving group, facilitating substitution reactions that are crucial in organic synthesis.

The methoxymethoxy group attached to the benzene ring introduces additional functionality to the molecule. This group is known to enhance solubility and stability, making it easier to handle in laboratory settings. Moreover, the methyl group provides steric effects that can influence the reactivity and selectivity of the compound in various chemical transformations.

In terms of applications, 1-Bromo-3-(methoxymethoxy)-5-methylbenzene has been utilized in the development of novel drug candidates. Its structure allows for the incorporation of bioactive moieties, enabling researchers to design molecules with potential therapeutic benefits. Recent research has focused on its use in anti-cancer drug development, where its ability to target specific cellular pathways has shown promising results.

The synthesis of 1-Bromo-3-(methoxymethoxy)-5-methylbenzene involves a multi-step process that requires precise control over reaction conditions. Key steps include bromination reactions and protection/deprotection strategies to install and modify substituents on the benzene ring. These methods have been optimized based on advancements in catalytic chemistry and green synthesis techniques, ensuring higher yields and reduced environmental impact.

In addition to its synthetic applications, this compound has been studied for its electronic properties. The combination of substituents on the benzene ring creates a unique electronic environment that can be exploited in materials science. For example, researchers have investigated its potential use in organic electronics, where its ability to conduct electricity at specific wavelengths makes it a candidate for next-generation devices.

The stability and reactivity of 1-Bromo-3-(methoxymethoxy)-5-methylbenzene have also been subjects of recent research. Studies have shown that the compound exhibits moderate thermal stability, making it suitable for reactions at elevated temperatures. However, care must be taken to avoid exposure to strong oxidizing agents or light, which can lead to decomposition or unintended side reactions.

In conclusion, 1-Bromo-3-(methoxymethoxy)-5-methylbenzene is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new compounds with tailored properties. As ongoing studies continue to uncover its potential, this compound is poised to play an even greater role in advancing scientific and technological frontiers.